3,5-dimethoxy-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide

• IUPAC Name: 3,5-dimethoxy-N-[2-(3-methyl-1,2-oxazol-5-yl)ethyl]benzamide
• InChI: InChI=1S/C15H18N2O4/c1-10-6-12(21-17-10)4-5-16-15(18)11-7-13(19-2)9-14(8-11)20-3/h6-9H,4-5H2,1-3H3,(H,16,18)
• InChI Key: MRVKLQOUPKCCGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CCNC(=O)C2=CC(=CC(=C2)OC)OC
• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol

Description

“3,5-dimethoxy-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide” is a chemical compound that belongs to the class of benzamides. Benzamides are a significant class of amide compounds that have been widely used in various industries, including medical, industrial, biological, and potential drug industries.

Synthesis Analysis

The synthesis of similar benzamide compounds has been reported, starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives. The products were purified, and their analysis was determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Chemical Reactions Analysis

The chemical reactions of similar benzamide compounds have been studied. For instance, a series of novel amides were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives.

Scientific Research Applications

Antipsychotic Agent Research

(S)-5-Bromo-2,3-dimethoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide, a compound related to 3,5-dimethoxy-N-(2-(3-methylisoxazol-5-yl)ethyl)benzamide, was studied for its antipsychotic potential. This benzamide, referred to as compound 6, showed promise as an antipsychotic agent, demonstrating potent in vitro and in vivo activities. Notably, it indicated a lower likelihood of causing extrapyramidal side effects, a common issue with many antipsychotic drugs (Högberg et al., 1990).

Synthesis and Therapeutic Applications

A study on the synthesis of various benzamide compounds, including those derived from 2,3-dimethoxybenzoic acid, revealed their potential antioxidant and antibacterial properties. These benzamides exhibited significant activities in in vitro tests, suggesting their potential application in various therapeutic fields (Yakan et al., 2020).

Future Directions

The development of new synthetic strategies and designing of new isoxazole derivatives should be based on the most recent knowledge emerging from the latest research. By conducting in vivo biochemical tests of effective amides, researches can be carried out in different fields of application.